Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1)
Description
Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1) is an organophosphonium salt that combines a tetrabutylphosphonium cation with a 2-dodecylbenzenesulfonate anion. This compound is known for its unique properties and applications in various fields, including chemistry, biology, and industry .
Properties
CAS No. |
111503-99-2 |
|---|---|
Molecular Formula |
C11H23NO3 |
Synonyms |
Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1) |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tetrabutylphosphonium 2-dodecylbenzenesulfonate typically involves the reaction of tetrabutylphosphonium hydroxide with 2-dodecylbenzenesulfonic acid. The reaction is carried out in an aqueous medium, and the product is isolated through crystallization or extraction methods.
Industrial Production Methods
Industrial production of tetrabutylphosphonium 2-dodecylbenzenesulfonate follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the quality and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions
Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form sulfonate derivatives.
Reduction: Reduction reactions can lead to the formation of different phosphonium salts.
Substitution: The compound can participate in substitution reactions, where the sulfonate group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to achieve the desired products .
Major Products Formed
The major products formed from these reactions include various sulfonate derivatives, reduced phosphonium salts, and substituted phosphonium compounds .
Scientific Research Applications
Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1) has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of tetrabutylphosphonium 2-dodecylbenzenesulfonate involves its ability to interact with various molecular targets. The tetrabutylphosphonium cation can facilitate the transfer of ions across phases, while the 2-dodecylbenzenesulfonate anion can interact with hydrophobic surfaces, enhancing the solubility and reactivity of the compound . These interactions are crucial for its effectiveness as a phase-transfer catalyst and surfactant .
Comparison with Similar Compounds
Similar Compounds
- Tetrabutylphosphonium benzenesulfonate
- Tetrabutylphosphonium 4-methylbenzenesulfonate
- Tetrabutylphosphonium 2,4-dimethylbenzenesulfonate
- Tetrabutylphosphonium 2,4,6-trimethylbenzenesulfonate
Uniqueness
Tetrabutylphosphonium salt with dodecylbenzenesulfonic acid(1:1) is unique due to its long alkyl chain, which enhances its hydrophobic interactions and makes it particularly effective in applications requiring strong surfactant properties. This distinguishes it from other similar compounds with shorter alkyl chains .
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